5-(azepan-1-yl)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-(azepan-1-yl)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C16H22N4O2/c1-11-10-17-14-12(15(21)19(3)16(22)18(14)2)13(11)20-8-6-4-5-7-9-20/h10H,4-9H2,1-3H3
• InChI Key: CUOOFXLJTRVVMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2C(=C1N3CCCCCC3)C(=O)N(C(=O)N2C)C
• Molecular Formula: C16H22N4O2
• Molecular Weight: 302.37 g/mol

Description

5-(azepan-1-yl)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, also known as TPD, is a heterocyclic compound that has gained attention in the scientific community due to its potential applications in various fields. TPD has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, and future directions for research.

Scientific Research Applications

Synthesis of Novel Compounds

• Reactivity with α-Amino Acid Derivatives : The compound exhibits interesting reactivity with α-amino acid derivatives, leading to the formation of azomethine ylides through condensation processes or pyrimido[4,5-b]azepine derivatives via intramolecular ene reactions. This showcases its utility in synthesizing complex heterocyclic compounds which might have pharmacological importance (Inazumi et al., 1994).

• Water-Mediated Synthesis : A water-mediated, catalyst-free method has been developed for synthesizing a series of functionalized pyrimidine-2,4(1H,3H)-diones. This highlights an environmentally friendly approach to creating pharmaceutically relevant molecules, emphasizing the importance of 5-(azepan-1-yl)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione as a precursor in organic synthesis (Brahmachari et al., 2020).

• Synthesis and Antimicrobial Activity : Research has demonstrated the synthesis of novel derivatives with antimicrobial properties. This indicates the potential of the compound in contributing to the development of new antimicrobial agents, showcasing its application in medicinal chemistry (Al-Turkistani et al., 2011).

Molecular Structure and Computational Studies

• Computational Analysis : Studies have been conducted on related compounds to understand their molecular electrostatic potential surfaces, polarizability, and hyperpolarizability. This kind of research provides insights into the electronic properties of such compounds, which can be crucial for designing drugs with specific interactions at the molecular level (Prasad et al., 2010).

Exploration of Chemical Reactions

• Investigation of Chemical Reactivity : The chemical reactivity of the compound has been explored through various reactions, including those leading to the synthesis of acetals from lactams and acid amides. Such studies contribute to our understanding of the compound's versatility in synthetic chemistry (Granik et al., 1978).